Cas no 1805101-03-4 (3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid)

• Product Name: 3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid
• CAS No: 1805101-03-4
• MF: C₉H₃BrF₃NO₂
• MW: 294.024832010269
• MDL: MFCD28737407
• CID: 4785760
• Update Time: 2025-05-21

3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid

• MDL： MFCD28737407
• Inchi： 1S/C9H3BrF3NO2/c10-5-2-1-4(3-14)6(8(15)16)7(5)9(11,12)13/h1-2H,(H,15,16)
• InChI Key： VLXRSBPLPGRHSP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(=O)O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid

Research Briefing on 3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid (CAS: 1805101-03-4) in Chemical Biology and Pharmaceutical Applications

3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid (CAS: 1805101-03-4) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its bromo, cyano, and trifluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This briefing synthesizes the latest findings and applications of this compound, providing insights into its mechanistic roles and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the compound's unique electronic properties, conferred by the trifluoromethyl group, enhance binding affinity to ATP-binding sites in target kinases. This property was leveraged to develop a series of potent inhibitors with improved selectivity profiles, addressing challenges associated with off-target effects in cancer therapy.

In another groundbreaking study, researchers from the University of Cambridge utilized this compound to develop a new class of G-protein-coupled receptor (GPCR) modulators. The bromo and cyano substituents were found to facilitate covalent binding to cysteine residues in the receptor's allosteric pocket, enabling precise modulation of receptor activity. This approach, detailed in a 2024 Nature Chemical Biology publication, opens new avenues for designing targeted therapies for neurological disorders.

The compound's utility extends beyond drug discovery. A recent ACS Chemical Biology report (2024) described its application in chemical proteomics, where it was used as a photoaffinity probe to map protein-ligand interactions in live cells. The trifluoromethyl group's metabolic stability allowed for prolonged tracking of target engagement, providing valuable data for understanding drug mechanisms of action at the cellular level.

From a synthetic chemistry perspective, advances in the scalable production of 3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid have been reported. A 2023 Organic Process Research & Development paper outlined an optimized palladium-catalyzed cyanation protocol that improves yield and reduces heavy metal contamination. This development addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial applications.

Looking forward, the unique properties of 3-Bromo-6-cyano-2-(trifluoromethyl)benzoic acid position it as a valuable building block in medicinal chemistry. Its applications span from fragment-based drug discovery to the development of covalent inhibitors and chemical probes. As research continues to uncover its potential, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.